Cas no 9016-18-6 (Porcine Liver Esterase)

• Product Name: Porcine Liver Esterase
• CAS No: 9016-18-6
• MF: N/A
• MW: 0.00
• MDL: MFCD00131030
• CID: 805269
• Update Time: 2025-06-22

Porcine Liver Esterase Chemical and Physical Properties

Names and Identifiers

• Esterase, carboxyl
• ESTERASE BS3 FROM BACILLUS STEAROTHERMOPHILUS
• Esterase BS3 froM bacillus stearotherMophilus, recoMbinant in E.Coli, EC 3.1.1.1
• Carboxyl esterase
• Carboxylic-ester hydrolase
• PLE
• Carboxylic ester hydrolase
• HLE
• Esterase
• PLE ON EUPERGIT(R) C
• PIG LIVER ESTERASE, IMMOBILIZED ON EUPERGIT(R) C
• ESTERASE BS2
• ESTERASE BS1
• ESTERASE SOLUTION PORCINE LIVER
• ESTERASE SD
• Porcine Liver Esterase

• MDL： MFCD00131030

Experimental Properties

• Color/Form: Light brown powder
• Density: 1.21 g/mL at 20 °C
• Solubility: Not available

Porcine Liver Esterase Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： 23-24/25-22
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on Porcine Liver Esterase

Porcine Liver Esterase (CAS No. 9016-18-6): A Comprehensive Overview

Porcine Liver Esterase, identified by the chemical compound code CAS No. 9016-18-6, is a significant enzyme with a wide range of applications in biochemical research, pharmaceutical development, and diagnostic assays. This enzyme, derived from the liver of pigs, has garnered considerable attention due to its unique catalytic properties and versatility in various biochemical processes.

The Porcine Liver Esterase belongs to the esterase family, which is characterized by its ability to hydrolyze ester bonds. This enzyme is particularly notable for its broad substrate specificity, making it a valuable tool in laboratories for various enzymatic reactions. Its molecular structure and catalytic mechanism have been extensively studied, providing insights into its potential applications in drug metabolism and biocatalysis.

In recent years, the Porcine Liver Esterase has been explored for its role in drug development. Its ability to metabolize a variety of substrates makes it an attractive candidate for studying drug interactions and pharmacokinetics. Researchers have utilized this enzyme to understand how different compounds are processed in the body, which is crucial for designing more effective and safer medications.

The enzyme's application extends to diagnostic assays, where it serves as a key component in detecting and measuring specific biomolecules. For instance, its use in immunoassays has been instrumental in developing rapid and accurate diagnostic tools for various diseases. The high specificity and sensitivity of Porcine Liver Esterase make it an ideal choice for these applications.

Advances in biotechnology have further enhanced the utility of CAS No. 9016-18-6. Genetic engineering techniques have enabled the production of recombinant forms of this enzyme, which exhibit enhanced stability and activity under various conditions. These recombinant enzymes are being used in industrial processes, such as the production of biofuels and fine chemicals, where their catalytic efficiency is highly valued.

The study of Porcine Liver Esterase has also contributed to our understanding of enzymatic regulation and signal transduction pathways. Its involvement in metabolic pathways has been linked to several physiological processes, including fat digestion and cholesterol metabolism. This knowledge has opened new avenues for therapeutic interventions aimed at modulating these pathways.

In the realm of environmental science, the Porcine Liver Esterase has been investigated for its potential in bioremediation. Its ability to break down certain environmental pollutants into less harmful substances makes it a promising candidate for cleaning up contaminated sites. This application aligns with global efforts to develop sustainable and eco-friendly solutions for environmental challenges.

The future prospects of CAS No. 9016-18-6 are vast and multifaceted. Ongoing research is focused on elucidating its complete enzymatic profile and exploring novel applications in fields such as nanotechnology and materials science. The enzyme's unique properties make it a versatile tool that can be harnessed for diverse scientific endeavors.

In conclusion, the Porcine Liver Esterase stands as a cornerstone enzyme in biochemical research and industrial applications. Its broad substrate specificity, catalytic efficiency, and adaptability make it an indispensable tool in various scientific disciplines. As research continues to uncover new aspects of this enzyme's functionality, its significance is set to grow even further.